Cas no 1806902-30-6 (2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806902-30-6
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4873676
• Update Time: 2025-10-29

2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-1-6-4(3-14)7(8(11)12)5(10)2-13-6/h2-3,8H,1H2
• InChI Key： DQPXPVRRDHIOII-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=C(C(F)F)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806902-30-6)

2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806902-30-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as bromomethyl, chloro, and difluoromethyl, serves as a versatile intermediate in synthetic chemistry. Its molecular structure enables it to participate in a wide range of chemical reactions, making it invaluable for the creation of complex molecules.

In recent years, the demand for 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds. The presence of the difluoromethyl group is especially noteworthy, as it can enhance the metabolic stability and bioavailability of resulting compounds, a feature highly sought after in modern medicinal chemistry.

The compound's CAS No. 1806902-30-6 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physical properties, and safety data. For instance, questions like "How to synthesize 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde?" or "What are the applications of CAS 1806902-30-6 in agrochemicals?" are common in search engines. Addressing these queries, this article aims to provide a detailed yet accessible overview of the compound.

From a structural perspective, the pyridine-3-carboxaldehyde moiety in this compound offers a reactive site for further functionalization. This reactivity is exploited in the design of heterocyclic compounds, which are pivotal in developing new crop protection agents and pharmaceutical intermediates. The bromomethyl group, in particular, allows for nucleophilic substitution reactions, enabling the attachment of various substituents to tailor the compound's properties.

Environmental and regulatory considerations are also critical when discussing 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde. While the compound itself is not classified as hazardous under current regulations, its handling requires adherence to standard laboratory safety protocols. Researchers often search for information on its storage conditions and compatibility with other chemicals, emphasizing the need for accurate and up-to-date data.

In the context of green chemistry, there is increasing interest in developing sustainable synthesis routes for compounds like CAS 1806902-30-6. Efforts are underway to minimize waste and reduce the use of hazardous reagents in its production. This aligns with broader industry trends toward eco-friendly chemical processes, a topic frequently explored in scientific literature and online forums.

The versatility of 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde extends to its potential role in material science. Its ability to form stable intermediates makes it a candidate for creating advanced polymeric materials and coating agents. Such applications are often highlighted in patent filings and research papers, further underscoring the compound's multidisciplinary relevance.

To summarize, 2-(Bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806902-30-6) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a focal point in ongoing research across multiple domains. By addressing common user queries and aligning with current trends like sustainable chemistry and drug discovery, this article aims to serve as a comprehensive resource for professionals and enthusiasts alike.